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Compound of Interest

Compound Name: 2-Benzylaminopyridine

Cat. No.: B160635

This document provides a comprehensive overview of the spectroscopic data available for N-
benzylpyridin-2-amine, a compound of interest in medicinal chemistry and materials science.
The intended audience for this guide includes researchers, scientists, and professionals in the
field of drug development.

Spectroscopic Data Summary

The following tables summarize the key spectroscopic data for N-benzylpyridin-2-amine,
including *H NMR, 13C NMR, Infrared (IR) spectroscopy, and Mass Spectrometry (MS).

Table 1: *H NMR Spectroscopic Data

Chemical Shift (5)

Multiplicity Assignment Reference
ppm
7.36-7.31 m 4H, Aromatic (Benzyl) [1]
7.26-7.24 t 1H, Aromatic (Benzyl) [1]
6.76-6.75 m 2H, Aromatic (Pyridyl) [1]
6.58-6.59 m 2H, Aromatic (Pyridyl) [1]
4.26 s 2H, CH2 [1]

Solvent: CDClIs, Instrument Frequency: 600 MHz
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Table 2: 13C NMR Spectroscopic Data

Chemical Shift (8) ppm Assignment Reference
148.1 Aromatic C [1]
139.3 Aromatic C [1]
129.2 Aromatic C [1]
128.6 Aromatic C [1]
127.4 Aromatic C [1]
127.2 Aromatic C [1]
117.5 Aromatic C [1]
112.7 Aromatic C [1]
48.2 CH:2 [1]

Solvent: CDCls, Instrument Frequency: 150 MHz

Table 3: Infrared (IR) Spectroscopy Data

Wavenumber (v)

) Intensity Assignment Reference

cm-~

3410 weak N-H Stretch [1]
3022 weak Aromatic C-H Stretch [1]
1604 medium C=C Stretch [1]
1507 medium C=N Stretch [1]
1320 weak C-N Stretch [1]
1261 medium C-N Stretch [1]

C-H Bend (out of

731 strong [1]

plane)
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Technique: Attenuated Total Reflectance (ATR)

Table 4: Mass Spectrometry Data

mlz Technique lon Reference
184.1114 HRMS (ESI/APCI) [M]* [1]
184.1121 Calculated C12H12Nz2 [1]

Note: The molecular formula for N-benzylpyridin-2-amine is C12H12N2 with a molecular weight
of 184.24 g/mol .[2][3][4] The reported HRMS value corresponds to the molecular ion.

Experimental Protocols

Synthesis of N-benzylpyridin-2-amine

The synthesis of the title compound can be achieved via the reduction of the corresponding
Schiff base, (E)-N-benzylidenepyridin-2-amine.[2]

» Schiff Base Formation: The precursor, (E)-N-benzylidenepyridin-2-amine, is prepared by the
condensation reaction of benzaldehyde and 2-aminopyridine.[2][5] Typically, equimolar
amounts of 2-aminopyridine and benzaldehyde are dissolved in ethanol and refluxed for 1-2
hours.[5]

e Reduction: To a mixture of (E)-N-benzylidenepyridin-2-amine (20 mmol) and sodium
borohydride (NaBHa4, 100 mmol) in 50 ml of 1,4-dioxane, a solution of acetic acid (100 mmol)
in 1,4-dioxane is added dropwise at 0°C.[2]

e Reaction and Work-up: The reaction mixture is then heated to 120°C for 2 hours.[2] After
cooling, the solvent is removed under vacuum. The resulting residue is poured into water
and extracted three times with chloroform.[2] The combined organic extracts are dried over
calcium chloride (CaClz), and the solvent is evaporated to yield the crude N-benzylpyridin-2-
amine.[2]

Spectroscopic Analysis

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.rsc.org/suppdata/d1/ra/d1ra09052f/d1ra09052f1.pdf
https://www.rsc.org/suppdata/d1/ra/d1ra09052f/d1ra09052f1.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC3011657/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3011452/
https://pubchem.ncbi.nlm.nih.gov/compound/23362
https://pmc.ncbi.nlm.nih.gov/articles/PMC3011657/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3011657/
https://ijcrcps.com/pdfcopy/aug2018/ijcrcps4.pdf
https://ijcrcps.com/pdfcopy/aug2018/ijcrcps4.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC3011657/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3011657/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3011657/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3011657/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b160635?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The characterization of N-benzylpyridin-2-amine is performed using standard spectroscopic

techniques.

 NMR Spectroscopy: *H and 3C NMR spectra are recorded on a spectrometer (e.g., Bruker
AV-400 or similar) operating at frequencies of 400-600 MHz for *H and 100-150 MHz for 13C.
[1][6] Samples are typically dissolved in deuterated chloroform (CDCls).[1][6]

 Infrared Spectroscopy: IR spectra are obtained using an FTIR spectrometer, often with an
Attenuated Total Reflectance (ATR) accessory, which allows for the analysis of solid samples
directly.[1]

o Mass Spectrometry: High-Resolution Mass Spectrometry (HRMS) is conducted using
techniques such as Electrospray lonization (ESI) or Atmospheric Pressure Chemical
lonization (APCI) to determine the accurate mass and confirm the elemental composition.[1]

Visualization of Experimental Workflow

The following diagram illustrates the general workflow for the synthesis and spectroscopic
characterization of N-benzylpyridin-2-amine.

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [A Technical Guide to the Spectroscopic Data of N-
benzylpyridin-2-amine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b160635#spectroscopic-data-for-n-benzylpyridin-2-
amine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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